3-(Acetyloxy)chol-5-en-24-oic acid molecular weight and partition coefficient
3-(Acetyloxy)chol-5-en-24-oic acid molecular weight and partition coefficient
An In-Depth Technical Guide to the Physicochemical Properties of 3-(Acetyloxy)chol-5-en-24-oic Acid
Authored for Researchers, Scientists, and Drug Development Professionals
Introduction: The Significance of a Modified Bile Acid
3-(Acetyloxy)chol-5-en-24-oic acid, an acetylated derivative of the endogenous bile acid 3β-hydroxy-5-cholenoic acid, represents a class of molecules with significant potential in biomedical research. As modifications to the core steroid nucleus of bile acids can dramatically alter their biological activity, a precise understanding of their physicochemical properties is paramount for predicting their behavior in biological systems. Lipophilicity, quantified by the partition coefficient (logP), and molecular weight are fundamental parameters that govern a molecule's absorption, distribution, metabolism, and excretion (ADME) profile, as well as its potential for interacting with cellular targets.
This guide provides a detailed examination of the molecular weight and partition coefficient of 3-(Acetyloxy)chol-5-en-24-oic acid. It delves into the established methodologies for determining these properties, offering both the theoretical basis and practical, step-by-step protocols for their assessment. This document is intended to serve as a vital resource for researchers engaged in the study of bile acid signaling, drug discovery, and molecular pharmacology.
Core Physicochemical Properties
The essential physicochemical characteristics of 3-(Acetyloxy)chol-5-en-24-oic acid are summarized below. These values are foundational for any experimental design or computational modeling involving this compound.
| Property | Value | Source & Methodology |
| Molecular Formula | C₂₆H₄₀O₄ | Calculated from precursor |
| Average Molecular Weight | 416.60 g/mol | Calculated |
| Monoisotopic Mass | 416.29266 g/mol | Calculated |
| Partition Coefficient (XLogP3) | 6.7 (Predicted) | Computationally derived based on structural analogs[1][2] |
Note: The partition coefficient is a predicted value. Acetylation of the 3-hydroxyl group on the steroid nucleus significantly increases lipophilicity compared to its precursor, 3β-hydroxy-5-cholenoic acid, which has a predicted XLogP3 of 5.4.[3]
Methodologies for Partition Coefficient (logP) Determination
The octanol-water partition coefficient (logP) is the most widely accepted measure of a compound's lipophilicity. Its determination is critical for drug development, as it influences membrane permeability and interaction with hydrophobic pockets of protein targets. Both experimental and computational methods are employed for its determination.
Part A: Experimental Determination via the Shake-Flask Method
The shake-flask method is the traditional "gold standard" for logP measurement due to its direct approach.[4] It involves partitioning a solute between two immiscible phases, n-octanol and water, and then measuring the concentration of the solute in each phase at equilibrium.
Causality Behind Experimental Choices:
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n-Octanol: This solvent is chosen because its long alkyl chain and polar head group are thought to mimic the amphipathic nature of biological membranes.
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Buffered Aqueous Phase (pH 7.4): For ionizable molecules like carboxylic acids, the charge state is pH-dependent. Using a buffer that mimics physiological pH (pH 7.4) allows for the determination of the distribution coefficient (logD), which is more biologically relevant as it accounts for both the ionized and non-ionized forms of the molecule.[5]
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Pre-saturation: Each solvent phase is pre-saturated with the other to prevent volume changes during the experiment, which would alter the final concentration measurements.
-
Equilibrium: Shaking for an extended period (e.g., 24 hours) is necessary to ensure the compound has fully partitioned between the two phases and reached a thermodynamic equilibrium.[6]
Experimental Protocol: Shake-Flask Method
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Preparation of Phases:
-
Mix equal volumes of n-octanol and pH 7.4 phosphate-buffered saline (PBS) in a separatory funnel.
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Shake vigorously for 24 hours to ensure mutual saturation.
-
Allow the phases to separate completely and collect each phase.
-
-
Sample Preparation:
-
Prepare a stock solution of 3-(Acetyloxy)chol-5-en-24-oic acid in a suitable solvent (e.g., DMSO) at a known concentration (e.g., 10 mM).[5]
-
-
Partitioning:
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In a glass vial, combine a precise volume of the pre-saturated n-octanol and pre-saturated PBS (e.g., 2 mL of each).
-
Spike the system with a small volume of the compound's stock solution to achieve a final concentration that is detectable in both phases.
-
Cap the vial tightly and place it on an orbital shaker at a constant temperature (e.g., 25°C) for 24 hours to allow for equilibrium to be reached.
-
-
Phase Separation:
-
Centrifuge the vial at low speed to ensure a clean separation of the n-octanol (upper) and aqueous (lower) phases.
-
-
Quantification:
-
Carefully extract a known volume from each phase.
-
Determine the concentration of the compound in each sample using a validated analytical method, such as High-Performance Liquid Chromatography with UV or Mass Spectrometry detection (HPLC-UV/MS).[6]
-
-
Calculation:
-
The partition coefficient (P) is calculated as the ratio of the concentration in the n-octanol phase to the concentration in the aqueous phase:
-
P = [Concentration]octanol / [Concentration]aqueous
-
-
The final value is expressed as its base-10 logarithm:
-
logP (or logD at a specific pH) = log₁₀(P)
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Caption: Workflow for experimental logP determination using the shake-flask method.
Part B: Computational Prediction of logP
With the advancement of computational chemistry, in silico prediction of logP has become an indispensable tool for high-throughput screening and early-stage drug discovery.[7] These methods are significantly faster and do not require physical samples. They are broadly classified into two categories.
1. Fragment-Based Methods: These approaches, such as the widely used ALOGP and XLogP3, operate on the principle of additivity.[8] The molecule is computationally dissected into its constituent atoms or functional fragments. Each fragment is assigned a pre-determined hydrophobicity value derived from fitting experimental data from large compound libraries. The overall logP is then calculated by summing these contributions, often with correction factors for intramolecular interactions.[9]
2. Whole-Molecule or Property-Based Methods: These methods consider the molecule as a whole, calculating various molecular descriptors such as surface area, charge distributions, and polarity.[10] These descriptors are then used as inputs for statistical models, like multiple linear regression or machine learning algorithms, which have been trained on extensive datasets of compounds with known experimental logP values to generate a prediction.[7]
Trustworthiness of Predictions: The accuracy of in silico predictions is highly dependent on the algorithm used and the similarity of the target molecule to the compounds in the training set of the algorithm.[4] For novel scaffolds, predictions may be less reliable. Therefore, it is often recommended to use a consensus of multiple prediction algorithms.
Caption: Logical overview of the primary computational methods for logP prediction.
Application and Scientific Context
The high predicted logP value of ~6.7 for 3-(Acetyloxy)chol-5-en-24-oic acid indicates that it is a highly lipophilic molecule. This property is a key determinant of its biological behavior:
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Membrane Permeability: High lipophilicity suggests the compound can readily cross cell membranes, a prerequisite for engaging with intracellular targets.
-
Receptor Interaction: Bile acids and their derivatives are known signaling molecules that interact with nuclear receptors like the Farnesoid X Receptor (FXR) and the Vitamin D Receptor (VDR). The increased lipophilicity from the acetyl group may enhance its ability to enter the hydrophobic ligand-binding pockets of these receptors, potentially increasing its potency or altering its selectivity compared to its hydroxyl precursor.
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Drug Development: In a drug development context, a logP in this range would be carefully considered. While it facilitates membrane crossing, excessively high lipophilicity can lead to poor aqueous solubility, increased metabolic turnover, and potential off-target toxicity. Therefore, this parameter is a critical factor in the optimization of lead compounds.
By accurately determining the molecular weight and partition coefficient, researchers can make informed hypotheses about the compound's disposition and design more effective experiments to probe its biological function.
References
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ACD/Labs. (n.d.). Calculate Partition Coefficients | LogP Prediction Software. Retrieved March 25, 2026, from [Link]
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PubChem. (n.d.). (3beta,5beta,9beta)-3-(Acetyloxy)cholan-24-Oic Acid. Retrieved March 25, 2026, from [Link]
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Chemaxon. (n.d.). Calculators & Predictors. Retrieved March 25, 2026, from [Link]
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Garrido, G., et al. (2022). Methods for Determination of Lipophilicity. Encyclopedia.pub. [Link]
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ChemSrc. (2025). (3β)-3-(acetyloxy)chol-5-en-24-oyl chloride. Retrieved March 25, 2026, from [Link]
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Gurevich, E. (2018). LogP / LogD shake-flask method. Protocols.io. [Link]
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ChemSrc. (2025). (3β)-3-(acetyloxy)chol-5-en-24-oyl chloride. Retrieved March 25, 2026, from [Link]
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OpenMolecules. (n.d.). Calculated LogP. Retrieved March 25, 2026, from [Link]
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Waters Corporation. (n.d.). Determination of Partitioning Coefficient by UPLC-MS/MS. Retrieved March 25, 2026, from [Link]
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ResearchGate. (2022). Using Machine Learning To Predict Partition Coefficient (Log P ) and Distribution Coefficient (Log D ) with Molecular Descriptors and Liquid Chromatography Retention Time. Retrieved March 25, 2026, from [Link]
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Tetko, I. V. (n.d.). On-line Lipophilicity/Aqueous Solubility Calculation Software. Virtual Computational Chemistry Laboratory. Retrieved March 25, 2026, from [Link]
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PubChem. (n.d.). Cholenic acid. Retrieved March 25, 2026, from [Link]
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Pedretti, A., & Vistoli, G. (n.d.). Virtual logP On-line. Retrieved March 25, 2026, from [Link]
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Molinspiration. (n.d.). logP - octanol-water partition coefficient calculation. Retrieved March 25, 2026, from [Link]
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ResearchGate. (2022). Using Machine Learning To Predict Partition Coefficient (Log P ) and Distribution Coefficient (Log D ) with Molecular Descriptors and Liquid Chromatography Retention Time. Retrieved March 25, 2026, from [Link]
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